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Compound of Interest

Compound Name: BMS-986169

Cat. No.: B606293 Get Quote

For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling the investigational compound BMS-986169. In the

absence of a specific Safety Data Sheet (SDS), this guide synthesizes best practices for

handling potent pharmaceutical agents and chemicals with unknown toxicity to ensure a safe

laboratory environment.

Compound Overview and Hazard Assessment
BMS-986169 is a potent, selective, and orally bioavailable small molecule inhibitor of the

glutamate N-methyl-d-aspartate (NMDA) receptor 2B (GluN2B) subtype.[1] Preclinical studies

have indicated an acceptable safety and toxicology profile. However, due to its high potency

and the limited availability of public safety data, it is imperative to treat BMS-986169 as a

potentially hazardous substance.
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Property Value Source

Molecular Formula C₂₃H₂₇FN₂O₂ [2]

Molecular Weight 382.48 g/mol [2]

Mechanism of Action
GluN2B Receptor Negative

Allosteric Modulator
[1]

Known Hazards

Potent biological activity. Full

toxicological profile is not

publicly available.

Inferred from potency

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory

exposure.
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PPE Category Minimum Requirement Specifications

Hand Protection Double gloving

Inner: Nitrile or latex

examination gloves. Outer:

Chemically resistant gloves

(e.g., neoprene or nitrile).

Eye Protection Chemical splash goggles

Must provide a complete seal

around the eyes. A face shield

should be worn in addition to

goggles when handling larger

quantities or when there is a

significant splash risk.

Body Protection
Disposable lab coat with

sleeves

Solid front, tight-fitting cuffs.

Made of a low-permeability

fabric.

Respiratory Protection NIOSH-approved respirator

Required when handling the

solid compound outside of a

certified chemical fume hood

or other containment device.

The type of respirator (e.g.,

N95, or a powdered air-

purifying respirator - PAPR)

should be determined by a

formal risk assessment.

Foot Protection Closed-toe shoes
Made of a non-porous

material.

Safe Handling Procedures
Adherence to these procedural steps is critical to minimize exposure risk during routine

laboratory operations.

Engineering Controls
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All manipulations of solid BMS-986169, including weighing and initial solubilization, must be

conducted in a certified chemical fume hood, a glove box, or another appropriate containment

ventilated enclosure.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by lining it with absorbent, disposable bench paper.

Weighing: Use a dedicated analytical balance within the containment enclosure. Use

disposable weighing boats or papers.

Solubilization: Add solvent to the solid compound directly in the weighing boat or transfer the

solid to a vial before adding the solvent. Cap the vial securely before removing it from the

containment enclosure.

Cleaning: Decontaminate all surfaces with an appropriate solvent (e.g., 70% ethanol)

followed by a soap and water solution. All disposable materials used during the process

should be treated as hazardous waste.

Disposal Plan
Proper disposal of BMS-986169 and associated waste is essential to prevent environmental

contamination and accidental exposure.

Waste Segregation
All materials that have come into contact with BMS-986169 are to be considered chemical

waste. This includes:

Unused or expired solid compound and solutions.

Contaminated PPE (gloves, lab coats, etc.).

Disposable labware (pipette tips, vials, weighing boats).

Cleaning materials (bench paper, wipes).
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Disposal Procedure
Collection: Collect all BMS-986169 waste in a dedicated, clearly labeled, and sealed

hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name ("BMS-986169"), and the primary hazard (e.g., "Potent Pharmaceutical Compound").

Storage: Store the waste container in a designated satellite accumulation area until it is

collected by the institution's environmental health and safety (EHS) department.

Final Disposition: The final disposal method, likely incineration, will be carried out by a

licensed hazardous waste management company in accordance with local, state, and

federal regulations.[3][4][5][6] Do not dispose of BMS-986169 down the drain or in the

regular trash.[5][6]

Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the immediate area. Alert others and

your supervisor. If the spill is small and you are

trained to do so, contain the spill with absorbent

material, decontaminate the area, and collect all

materials in a hazardous waste container. For

large spills, contact your institution's EHS

department.

Visual Workflow for Handling BMS-986169
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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